1-[3-(2-Chlorophenoxy)propyl]-4-(naphthalen-2-ylsulfonyl)piperazine

• IUPAC Name: 1-[3-(2-chlorophenoxy)propyl]-4-naphthalen-2-ylsulfonylpiperazine
• InChI: InChI=1S/C23H25ClN2O3S/c24-22-8-3-4-9-23(22)29-17-5-12-25-13-15-26(16-14-25)30(27,28)21-11-10-19-6-1-2-7-20(19)18-21/h1-4,6-11,18H,5,12-17H2
• InChI Key: BLFCLVHANHBBRY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCOC2=CC=CC=C2Cl)S(=O)(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C23H25ClN2O3S
• Molecular Weight: 445.0 g/mol

Description

1-[3-(2-Chlorophenoxy)propyl]-4-(naphthalen-2-ylsulfonyl)piperazine is a complex organic compound that belongs to the class of piperazine derivatives Piperazine derivatives are known for their wide range of biological and pharmaceutical activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[3-(2-Chlorophenoxy)propyl]-4-(naphthalen-2-ylsulfonyl)piperazine typically involves multiple steps, including the formation of the piperazine ring and the subsequent attachment of the chlorophenoxy and naphthalenesulfonyl groups.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as chromatography can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

1-[3-(2-Chlorophenoxy)propyl]-4-(naphthalen-2-ylsulfonyl)piperazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove specific functional groups or to alter the oxidation state of the molecule.

Substitution: The chlorophenoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Nucleophiles such as amines and thiols can be used in substitution reactions under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce a variety of functional groups, leading to diverse derivatives.

Scientific Research Applications

1-[3-(2-Chlorophenoxy)propyl]-4-(naphthalen-2-ylsulfonyl)piperazine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s biological activity makes it a candidate for studying cellular processes and interactions.

Medicine: Piperazine derivatives are known for their pharmaceutical properties, and this compound may have potential as a therapeutic agent.

Industry: It can be used in the development of new materials and as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism of action of 1-[3-(2-Chlorophenoxy)propyl]-4-(naphthalen-2-ylsulfonyl)piperazine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 1-[3-(2-Chlorophenoxy)propyl]-4-[(4-methylphenyl)sulfonyl]piperazine
• 1-[3-(2-Chlorophenoxy)propyl]-4-[(3,4-dichlorophenyl)sulfonyl]piperazine

Uniqueness

1-[3-(2-Chlorophenoxy)propyl]-4-(naphthalen-2-ylsulfonyl)piperazine is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. The presence of the naphthalenesulfonyl group, in particular, differentiates it from other similar compounds and may contribute to its unique activity profile .